Cas no 37874-93-4 (1-[4-(3-cyclopentylpropyl)phenyl]ethanone)

• Product Name: 1-[4-(3-cyclopentylpropyl)phenyl]ethanone
• CAS No: 37874-93-4
• MF: C₁₆H₂₂O
• MW: 230.345284938812
• CID: 922724
• PubChem ID: 299753
• Update Time: 2025-04-19

1-[4-(3-cyclopentylpropyl)phenyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3-cyclopentylpropyl)phenyl]ethanone
• NSC-173058
• DTXSID40305985
• NSC173058
• 37874-93-4

• Inchi： 1S/C16H22O/c1-13(17)16-11-9-15(10-12-16)8-4-7-14-5-2-3-6-14/h9-12,14H,2-8H2,1H3
• InChI Key： PCLVBIPPFLSAJR-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC(=CC=1)CCCC1CCCC1

Computed Properties

• Exact Mass: 230.16716
• Monoisotopic Mass: 230.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones